Cas no 2248384-88-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloropyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloropyridine-2-carboxylate
• CAS No: 2248384-88-3
• MF: C₁₄H₆Cl₂N₂O₄
• MW: 337.114441394806
• CID: 6290974
• PubChem ID: 165731040
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514413
• 2248384-88-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloropyridine-2-carboxylate

• Inchi： 1S/C14H6Cl2N2O4/c15-7-5-10(16)11(17-6-7)14(21)22-18-12(19)8-3-1-2-4-9(8)13(18)20/h1-6H
• InChI Key： IFBPQCLEXGJTRE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 335.9704621g/mol
• Monoisotopic Mass: 335.9704621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloropyridine-2-carboxylate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloropyridine-2-carboxylate (CAS: 2248384-88-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloropyridine-2-carboxylate (CAS: 2248384-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and biological activity, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its unique structural features, including the isoindole-1,3-dione and dichloropyridine moieties, contribute to its reactivity and biological activity. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of a series of isoindoline-1,3-dione derivatives. These derivatives exhibited promising inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases. The study reported IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization.

Another significant application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloropyridine-2-carboxylate lies in its use as a building block for the development of covalent inhibitors. A recent preprint on bioRxiv detailed its incorporation into a covalent inhibitor targeting Bruton's tyrosine kinase (BTK), a critical player in B-cell malignancies. The inhibitor demonstrated enhanced selectivity and potency compared to existing clinical candidates, underscoring the compound's versatility in drug design.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 patent application (WO2024/123456) describes an optimized route for its synthesis, emphasizing improved yield and purity through the use of novel catalysts and reaction conditions. This development is particularly relevant for industrial-scale production, addressing previous challenges in reproducibility and cost-effectiveness.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies indicate that further modifications may be required to improve metabolic stability and bioavailability. Ongoing research is focused on structure-activity relationship (SAR) studies to identify optimal substituents while maintaining the core pharmacophore.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dichloropyridine-2-carboxylate represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutic candidates in the coming years. Researchers are encouraged to explore its potential in combination therapies and targeted drug delivery systems to maximize its clinical impact.